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Compound of Interest

Compound Name: Tricetin

Cat. No.: B192553 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Tricetin, a flavone with potential therapeutic applications. Adherence

to these procedures is critical for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE) for Tricetin
When handling Tricetin, a comprehensive approach to personal protection is necessary to

prevent skin and eye contact, inhalation, and ingestion.[1] The following table summarizes the

required PPE.
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PPE Category Recommended Equipment Specification Highlights

Eye Protection
Safety goggles with side-

shields

Must provide a complete seal

around the eyes to protect

from dust and potential

splashes.[1]

Hand Protection Protective gloves

Chemical-resistant gloves are

required. The specific glove

material should be chosen

based on the solvent used with

Tricetin and the duration of

handling.

Body Protection Impervious clothing

A lab coat or gown made of a

material that prevents skin

contact with Tricetin powder or

solutions.[1]

Respiratory Protection Suitable respirator

A respirator is necessary,

particularly when handling the

powder form, to avoid

inhalation of dust particles. The

type of respirator should be

selected based on a risk

assessment.[1]

Procedural Guidance for Handling Tricetin
Follow these step-by-step instructions for the safe handling, storage, and disposal of Tricetin in

a laboratory setting.

1. Engineering Controls and Preparation:

Ventilation: Always handle Tricetin in a well-ventilated area. The use of a chemical fume

hood is strongly recommended, especially when working with the powder form, to minimize

inhalation risks.[1]
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Safety Stations: Ensure that an accessible safety shower and eye wash station are located

in the immediate vicinity of the handling area.[1]

Avoid Dust and Aerosol Formation: Take care to prevent the generation of dust when

handling Tricetin powder.[1]

2. Handling Procedures:

Personal Hygiene: Wash hands thoroughly after handling Tricetin.[1] Avoid eating, drinking,

or smoking in the laboratory area where Tricetin is being used.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[1] In case of accidental contact, follow the first aid measures outlined in the Safety Data

Sheet.

Spillage: In the event of a spill, collect the spillage to prevent it from entering drains or the

environment.[1]

3. Storage:

Container: Keep the Tricetin container tightly sealed.[1]

Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Temperature: For long-term stability, Tricetin powder should be stored at -20°C. If in a

solvent, store at -80°C.[1]

4. Disposal:

Waste Disposal: Dispose of Tricetin and its container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Environmental Precautions: Avoid release into the environment.[1] Tricetin is very toxic to

aquatic life with long-lasting effects.[1]

Experimental Workflow for Safe Handling of Tricetin
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The following diagram illustrates the logical workflow for the safe handling of Tricetin, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling of Tricetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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